Cas no 5118-06-9 (3-Hydroxy-2-thiophenecarboxylic Acid Methyl Ester)

• Product Name: 3-Hydroxy-2-thiophenecarboxylic Acid Methyl Ester
• CAS No: 5118-06-9
• MF: C₆H₆O₃S
• MW: 158.175040721893
• MDL: MFCD00055642
• CID: 45543
• PubChem ID: 354333948
• Update Time: 2025-04-18

3-Hydroxy-2-thiophenecarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxythiophene-2-carboxylate
• Methyl 3-Hydroxy-2-thiophenecarboxylate
• 3-Hydroxy-2-thiophenecarboxylic Acid Methyl Ester
• 2-carbomethoxy-3-hydroxy-thiophene
• 2-methoxycarbonyl-3-hydroxy-thiophene
• 3-Hydroxythiophene-2-carboxylic acid methyl ester
• 3-oxy-2-carbomethoxy-thiophene
• methyl 3-hydroxy-thiophene-2-carboxylate
• 2-(Carbomethoxy)-3-hydroxythiophene
• 3-Hydroxy-2-(methoxycarbonyl)thiophene
• 2-thiophenecarboxylic acid, 3-hydroxy-, methyl ester
• 3-Hydroxy-2-thiophenecarboxylic acidmethyl ester
• 3-hydroxy-2-thiophene carboxylic acid methyl ester
• Methyl-3-hydroxythiophene carboxylate
• W-200594
• A828479
• CCG-55055
• SCHEMBL375957
• GSK-461364-OEth(1/4)aIaC
• Methyl 3-hydroxythiophene-2-carboxylate, 97%
• Methyl 3-hydroxy-2thiophenecarboxylate
• 5118-06-9
• Z1121061855
• SY007301
• 3-Hydroxy-2-(methoxycarbonyl)thiophene; 3-Hydroxy-2-thiophenecarboxylic acid methyl ester
• CS-M0427
• M2716
• EN300-69867
• 9X-0703
• Methyl 3-Hydroxy-2-Thiophene Carboxylate
• J-522181
• methyl-3-hydroxythiophene-2-carboxylate
• Maybridge3_005989
• 3-hydroxy-thiophene-2-carboxylic acid methyl ester
• F14183
• DTXSID70342368
• MFCD00055642
• BCP24842
• IDI1_017376
• AB-337/25021053
• AKOS000278785
• Methyl 3-hydroxy-2-thiophenecarboxylate #
• FT-0635547
• 3-hydroxy-2-methoxycarbonyl-thiophene
• AC-31698
• 3-hydroxy-2-methoxycarbonylthiophene
• SR-01000644107-1
• HMS1448A05
• AM807146
• methyl 3-hydroxythiophen-2-caboxylate
• DB-051917
• DB-230744
• Methyl3-hydroxythiophene-2-carboxylate
• BBL040724
• STK350907

• MDL： MFCD00055642
• Inchi： 1S/C6H6O3S/c1-9-6(8)5-4(7)2-3-10-5/h2-3,7H,1H3
• InChI Key： SEMVRXMFCHXUMD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)O

Computed Properties

• Exact Mass: 158.00400
• Monoisotopic Mass: 158.003765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White crystals
• Density: 1.372
• Melting Point: 43.0 to 47.0 deg-C
• Boiling Point: 108°C/13mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.579
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 74.77000
• LogP: 1.24030
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Hydroxy-2-thiophenecarboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives